(6-Amino-5-ethynyl-pyridin-2-yl)-methanol

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: (6-amino-5-ethynylpyridin-2-yl)methanol
• InChI: InChI=1S/C8H8N2O/c1-2-6-3-4-7(5-11)10-8(6)9/h1,3-4,11H,5H2,(H2,9,10)
• InChI Key: SLVUWOFJGMKQJM-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(N=C(C=C1)CO)N

Description

(6-Amino-5-ethynyl-pyridin-2-yl)-methanol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-amino-6-hydroxymethyl-pyridine-3-carbaldehyde (16 mg, 0.11 mmol) described in Manufacturing Example 169-1-1 and methanol (1.5 mL) were added dimethyl (1-diazo-2-oxopropyl)phosphonate (30 mg, 0.16 mmol) and potassium carbonate (23 mg, 0.17 mmol) at −10° C., which was stirred for 10 minutes at 0° C., and then for another 6 hours at room temperature. A saturated ammonium chloride aqueous solution and saturated aqueous sodium chloride were added to the reaction mixture at the same temperature, which was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium chloride, and was concentrated under a reduced pressure. The residue thus obtained was purified by silica gel column chromatography (ethyl acetate) to obtain the title compound (13 mg, 47%, purity: 57%).